Cas no 162240-92-8 ((3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one)

• Product Name: (3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
• CAS No: 162240-92-8
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD11977349
• CID: 105932
• PubChem ID: 10943944
• Update Time: 2025-06-07

(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• (3R,5R)-1-benzyl-3,5-dimethylpiperazin-2-one
• (3R,5R)-3,5-dimethyl-1-(phenylmethyl)piperazin-2-one
• 1-benzyl-3,5-dimethylpiperazin-2-one
• Piperazinone, 3,5-dimethyl-1-(phenylmethyl)-, (3R,5R)-
• (3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
• (3R,5R)-3,5-Dimethyl-1-(phenylmethyl)-piperazinone
• (R,R)1-benzyl-3,5-dimethylpiperazine-2-one
• GYDZGFZXQCOKRU-GHMZBOCLSA-N
• (R,R) 1-benzyl-3,5-dimethylpiperazine-2-one
• 162240-92-8
• SCHEMBL5881507
• P20279

• MDL： MFCD11977349
• Inchi： 1S/C13H18N2O/c1-10-8-15(13(16)11(2)14-10)9-12-6-4-3-5-7-12/h3-7,10-11,14H,8-9H2,1-2H3/t10-,11-/m1/s1
• InChI Key： GYDZGFZXQCOKRU-GHMZBOCLSA-N
• SMILES： O=C1[C@@H](C)N[C@H](C)CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.14204
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.047±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives